Cas no 2108512-96-3 (Tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate)

Tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate is a versatile intermediate in organic synthesis, particularly valuable in the preparation of heterocyclic compounds. Its structure features a reactive 2-chloropyrimidine moiety and a cyanoacetate group, enabling diverse transformations such as nucleophilic substitutions and cyclization reactions. The tert-butyl ester enhances solubility and stability, facilitating handling and storage. This compound is commonly employed in pharmaceutical and agrochemical research for constructing pyrimidine-based scaffolds. Its high purity and well-defined reactivity make it a reliable choice for synthetic applications requiring precision. The presence of both electrophilic and nucleophilic sites allows for selective functionalization, supporting the development of complex molecular architectures.

Tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate structure

2108512-96-3 structure

Product Name:Tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate

CAS No:2108512-96-3

MF:C₁₁H₁₂ClN₃O₂

MW:253.684881210327

CID:5926743

PubChem ID:122714783

Update Time:2025-06-14

Tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

- EN300-749127
- AKOS027473617
- 2108512-96-3
- Tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate
- Inchi： 1S/C11H12ClN3O2/c1-11(2,3)17-9(16)7(6-13)8-4-5-14-10(12)15-8/h4-5,7H,1-3H3
- InChI Key： ZFNJRERJDHKRKZ-UHFFFAOYSA-N
- SMILES： ClC1=NC=CC(C(C#N)C(=O)OC(C)(C)C)=N1

Computed Properties

Exact Mass: 253.0618043g/mol
Monoisotopic Mass: 253.0618043g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 75.9Å²

Tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-749127-0.05g	tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate	2108512-96-3	95.0%	0.05g	$249.0	2025-03-10
Enamine	EN300-749127-0.1g	tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate	2108512-96-3	95.0%	0.1g	$372.0	2025-03-10
Enamine	EN300-749127-0.25g	tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate	2108512-96-3	95.0%	0.25g	$530.0	2025-03-10
Enamine	EN300-749127-0.5g	tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate	2108512-96-3	95.0%	0.5g	$835.0	2025-03-10
Enamine	EN300-749127-1.0g	tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate	2108512-96-3	95.0%	1.0g	$1070.0	2025-03-10
Enamine	EN300-749127-2.5g	tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate	2108512-96-3	95.0%	2.5g	$2100.0	2025-03-10
Enamine	EN300-749127-5.0g	tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate	2108512-96-3	95.0%	5.0g	$3105.0	2025-03-10
Enamine	EN300-749127-10.0g	tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate	2108512-96-3	95.0%	10.0g	$4606.0	2025-03-10

Tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate Related Literature

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Additional information on Tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate

Research Brief on Tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate (CAS: 2108512-96-3) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate (CAS: 2108512-96-3) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its utility in medicinal chemistry due to its versatile reactivity and ability to serve as a building block for complex heterocyclic structures. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, pharmacological relevance, and emerging trends in its utilization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of novel pyrimidine-based inhibitors targeting EGFR (epidermal growth factor receptor) mutations. The researchers utilized Tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate as a precursor to develop derivatives with enhanced selectivity and potency against resistant cancer cell lines. The study reported a 40% improvement in inhibitory activity compared to earlier generations of inhibitors, underscoring the compound's potential in oncology drug development.

In parallel, advancements in synthetic methodologies have optimized the production and modification of this compound. A recent Organic Process Research & Development article (2024) detailed a scalable, green chemistry approach using continuous flow technology, achieving a 92% yield with reduced environmental impact. This innovation addresses previous challenges in large-scale production, making the compound more accessible for preclinical and clinical research.

Pharmacokinetic studies have also explored the metabolic stability of derivatives stemming from this intermediate. Research presented at the 2024 American Chemical Society National Meeting revealed that cyanoacetate-containing analogs exhibit favorable ADME (absorption, distribution, metabolism, and excretion) profiles, with enhanced blood-brain barrier penetration—a critical factor for central nervous system-targeted therapies.

Emerging applications extend beyond traditional small-molecule drugs. A groundbreaking 2024 Nature Chemical Biology paper reported the compound's incorporation into PROTAC (proteolysis-targeting chimera) designs, where it serves as a linker between target-binding and E3 ligase-recruiting moieties. This application capitalizes on the compound's structural rigidity and synthetic flexibility to create next-generation protein degraders.

Ongoing clinical trials (Phase I/II) featuring molecules derived from this intermediate show promise in treating non-small cell lung cancer and glioblastoma. Preliminary data indicate manageable toxicity profiles and early signs of efficacy, with full results expected in late 2025. These developments position Tert-butyl 2-(2-chloropyrimidin-4-yl)-2-cyanoacetate as a cornerstone in modern drug discovery pipelines.

Future research directions include exploring its utility in covalent inhibitor design and as a scaffold for bifunctional compounds. The compound's unique chemical properties continue to inspire innovative therapeutic strategies, cementing its importance in chemical biology and pharmaceutical research.